Cas no 2171783-99-4 (3-(1-amino-2-ethoxyethyl)thiolan-3-ol)

• Product Name: 3-(1-amino-2-ethoxyethyl)thiolan-3-ol
• CAS No: 2171783-99-4
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6141360
• PubChem ID: 165786286
• Update Time: 2025-10-29

3-(1-amino-2-ethoxyethyl)thiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-2-ethoxyethyl)thiolan-3-ol
• EN300-1639249
• 2171783-99-4

• Inchi： 1S/C8H17NO2S/c1-2-11-5-7(9)8(10)3-4-12-6-8/h7,10H,2-6,9H2,1H3
• InChI Key： FCJSIBKUKQDGLN-UHFFFAOYSA-N
• SMILES： S1CCC(C1)(C(COCC)N)O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(1-amino-2-ethoxyethyl)thiolan-3-ol

3-(1-amino-2-ethoxyethyl)thiolan-3-ol: A Comprehensive Overview

The compound with CAS No 2171783-99-4, known as 3-(1-amino-2-ethoxyethyl)thiolan-3-ol, is a fascinating molecule that has garnered significant attention in recent years due to its unique properties and potential applications. This compound belongs to the class of thiolane derivatives, which are cyclic ethers with a five-membered ring containing one sulfur atom. The presence of an amino group and an ethoxy substituent introduces additional functional groups, making this molecule versatile for various chemical reactions and biological interactions.

Thiolane derivatives have been extensively studied for their role in organic synthesis, particularly in the construction of complex molecules. The amino group in 3-(1-amino-2-ethoxyethyl)thiolan-3-ol is a key functional group that enables nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted the importance of such compounds in the development of new drug delivery systems and bioactive molecules.

The ethoxy substituent in this compound adds another layer of functionality by introducing an ether linkage, which can influence the molecule's solubility, stability, and reactivity. This feature makes 3-(1-amino-2-ethoxyethyl)thiolan-3-ol particularly useful in polar aprotic solvents, where it can participate in various condensation reactions or act as a protecting group during multi-step syntheses.

From a structural standpoint, the molecule's cyclic ether framework provides rigidity and stability, while the amino and ethoxy groups offer flexibility for further modifications. This balance between rigidity and functionality is crucial for applications in medicinal chemistry, where precise control over molecular geometry is essential for achieving desired biological activities.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of 3-(1-amino-2-ethoxyethyl)thiolan-3-ol with unprecedented accuracy. These studies have revealed that the molecule exhibits favorable electronic properties for participating in hydrogen bonding and π-interactions, which are critical for its role in supramolecular chemistry and material science.

In terms of synthesis, 3-(1-amino-2-ethoxyethyl)thiolan-3-ol can be prepared through a variety of methods, including ring-opening reactions of thiiranes or direct cyclization of suitable precursors. The choice of synthetic route depends on the availability of starting materials and the desired scale of production. Optimization studies have shown that mild reaction conditions are sufficient to achieve high yields, making this compound accessible for both academic and industrial applications.

The biological activity of thiolane derivatives has also been a topic of intense research. Studies have demonstrated that such compounds can exhibit antimicrobial, antifungal, and anti-inflammatory properties, depending on their substituents and structural arrangement. For 3-(1-amino-2-ethoxyethyl)thiolan-3-ol, preliminary assays suggest potential applications in modulating enzyme activity or serving as a lead compound for drug discovery.

Moreover, the ability to modify the amino and ethoxy groups opens up possibilities for creating libraries of related compounds with diverse functionalities. This approach is particularly valuable in combinatorial chemistry, where high-throughput screening can identify promising candidates for further development.

In conclusion, 3-(1-amino-2-ehtoxyethyl)thiolan - 3 - ol (CAS No 2171783 - 99 -4) stands out as a versatile building block with significant potential across multiple disciplines. Its unique combination of functional groups and structural features positions it as an important molecule for future research and development efforts.